Cas no 1185296-38-1 (3-(4-Chlorophenoxy)methylpiperidine Hydrochloride)

• Product Name: 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride
• CAS No: 1185296-38-1
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 4683998
• Update Time: 2025-08-02

3-(4-Chlorophenoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorophenoxy)methyl]piperidine hydrochloride
• 3-[(4-Chlorophenoxy)methyl]piperidinehydrochloride
• 3-(4-chlorophenoxymethyl)piperidine hydrochloride
• 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride

• Inchi： 1S/C12H16ClNO.ClH/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10;/h3-6,10,14H,1-2,7-9H2;1H
• InChI Key： VFIMEIXPXFBBLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 21.3

Additional information on 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride

3-(4-Chlorophenoxy)methylpiperidine Hydrochloride: A Comprehensive Overview

3-(4-Chlorophenoxy)methylpiperidine Hydrochloride (CAS No. 1185296-38-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development and related fields. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride.

The molecular structure of 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride is defined by a piperidine ring, a six-membered saturated hydrocarbon ring with one nitrogen atom. The piperidine ring is substituted at the 3-position with a phenoxy group, specifically a 4-chlorophenoxy group. This substitution pattern introduces both electronic and steric effects, which are critical in determining the compound's chemical reactivity and biological activity. The hydrochloride salt form of the compound suggests that it exists in its protonated state under physiological conditions, which may influence its solubility and bioavailability.

Recent studies have highlighted the importance of 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of central nervous system disorders. The compound's ability to modulate receptor activity and influence cellular signaling pathways has been a focal point of investigation. For instance, studies have demonstrated that derivatives of this compound may exhibit anti-inflammatory or neuroprotective effects, making them promising candidates for drug discovery.

The synthesis of 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride typically involves multi-step organic reactions. One common approach includes the alkylation of piperidine with a chlorophenyl ether derivative, followed by acid-mediated protonation to form the hydrochloride salt. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product. Optimization of these parameters has been an area of active research to enhance the scalability and cost-effectiveness of the synthesis process.

In terms of pharmacokinetics, 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride exhibits properties that are favorable for drug delivery systems. Its lipophilicity and solubility profile suggest that it may have good absorption characteristics when administered orally or through other routes. However, further studies are required to fully understand its pharmacokinetic behavior in vivo and to assess its suitability for therapeutic use.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride with biological targets. Molecular docking studies have revealed potential binding modes with key proteins involved in various disease pathways. These findings underscore the importance of continued research into the compound's biological activity and its potential applications in treating conditions such as neurodegenerative diseases or inflammatory disorders.

Moreover, environmental considerations have become increasingly important in the evaluation of chemical compounds like 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride. Researchers are investigating its biodegradability and ecological impact to ensure sustainable practices in its production and use. This aligns with global efforts to promote green chemistry principles and minimize environmental hazards associated with chemical manufacturing.

In conclusion, 3-(4-Chlorophenoxy)methylpiperidine Hydrochloride (CAS No. 1185296-38-1) represents a valuable compound with diverse applications across multiple disciplines. Its structural features, synthesis methods, pharmacological properties, and environmental implications make it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound holds promise for contributing to advancements in medicine and related fields.